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Padnarsertib Profile and Experimental Data

Padnarsertib (also known as KPT-9274) is an investigational small molecule drug. The table below

summarizes its key characteristics and available experimental data.

Property

Description

Drug Type

Primary Mechanisms

Target ICso

Key In Vivo Model

In Vivo Dosing

Reported In Vivo
Outcome

Orally bioavailable small molecule [1] [2]

Dual inhibitor of PAK4 (Serine/threonine-protein kinase PAK 4) and NAMPT
(Nicotinamide phosphoribosyltransferase) [1] [2].

<100 nM (PAK4); 120 nM (NAMPT) in cell-free assays [2] [3].

786-0 human renal cell carcinoma (RCC) xenograft model in mice [3].

100 mg/kg and 200 mg/kg, administered by oral gavage [3].

Dose-dependent inhibition of tumor growth with no apparent toxicity reported

3],
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Property Description
Reported In a mouse model, 10647 ng/mL in tumors and 10757 ng/mL in plasma
Tumor/Plasma Level measured 8 hours post-administration [2].

Detailed Experimental Protocols

The following methodologies are derived from published studies on Padnarsertib:

¢ *In Vitro* Cell Migration and Invasion Assay: This was performed using transwell chambers. For the
migration assay, 1.5x10* cells were seeded on polycarbonate filters with Padnarsertib (1uM and
5uM) added to both upper and lower wells. After 12 hours of incubation, cells that migrated were
fixed, stained, and counted. For the invasion assay, filters were coated with Matrigel, and 2.5x104
cells were seeded and incubated for 20 hours before counting [3].

¢ *In Vivo* Efficacy Study: The 786-O (VHL-mut) human RCC xenograft model was established in nude
mice. Padnarsertib was administered by oral gavage at doses of 100 and 200 mg/kg. The study
evaluated the dose-dependent inhibition of tumor growth over time [3].

Mechanism of Action Diagram

The diagram below illustrates the dual inhibitory mechanism of Padnarsertib and its downstream effects on

cancer cells, based on the cited research [2] [4] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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